Cas no 773135-00-5 (Ethyl 2,4-bis(trifluoromethyl)benzoate)
773135-00-5 structure
Product Name:Ethyl 2,4-bis(trifluoromethyl)benzoate
CAS No:773135-00-5
MF:C11H8F6O2
MW:286.170444488525
MDL:MFCD06204429
CID:4733844
Update Time:2023-08-16
Ethyl 2,4-bis(trifluoromethyl)benzoate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 2,4-bis(trifluoromethyl)benzoate
- 2,4-Bis-trifluoromethyl-benzoic acid ethyl ester
- Ethyl 2,4-bis(trifluoromethyl)benzoate
-
- MDL: MFCD06204429
- Inchi: 1S/C11H8F6O2/c1-2-19-9(18)7-4-3-6(10(12,13)14)5-8(7)11(15,16)17/h3-5H,2H2,1H3
- InChI Key: UWLACOVHZRHEIV-UHFFFAOYSA-N
- SMILES: FC(C1C=C(C(F)(F)F)C=CC=1C(=O)OCC)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 322
- Topological Polar Surface Area: 26.3
Ethyl 2,4-bis(trifluoromethyl)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015002728-250mg |
Ethyl 2,4-bis(trifluoromethyl)benzoate |
773135-00-5 | 97% | 250mg |
$499.20 | 2023-09-01 | |
| Alichem | A015002728-500mg |
Ethyl 2,4-bis(trifluoromethyl)benzoate |
773135-00-5 | 97% | 500mg |
$847.60 | 2023-09-01 | |
| Alichem | A015002728-1g |
Ethyl 2,4-bis(trifluoromethyl)benzoate |
773135-00-5 | 97% | 1g |
$1460.20 | 2023-09-01 | |
| abcr | AB560629-250 mg |
Ethyl 2,4-bis(trifluoromethyl)benzoate; . |
773135-00-5 | 250MG |
€158.10 | 2023-04-13 | ||
| abcr | AB560629-500 mg |
Ethyl 2,4-bis(trifluoromethyl)benzoate; . |
773135-00-5 | 500MG |
€242.40 | 2023-04-13 | ||
| abcr | AB560629-1 g |
Ethyl 2,4-bis(trifluoromethyl)benzoate; . |
773135-00-5 | 1g |
€320.30 | 2023-04-13 | ||
| abcr | AB560629-250mg |
Ethyl 2,4-bis(trifluoromethyl)benzoate; . |
773135-00-5 | 250mg |
€181.10 | 2025-04-16 | ||
| abcr | AB560629-500mg |
Ethyl 2,4-bis(trifluoromethyl)benzoate; . |
773135-00-5 | 500mg |
€242.40 | 2023-08-31 | ||
| abcr | AB560629-1g |
Ethyl 2,4-bis(trifluoromethyl)benzoate; . |
773135-00-5 | 1g |
€309.40 | 2025-04-16 | ||
| Aaron | AR01K69D-1g |
2,4-Bis-trifluoromethyl-benzoic acid ethyl ester |
773135-00-5 | 95% | 1g |
$306.00 | 2025-02-12 |
Ethyl 2,4-bis(trifluoromethyl)benzoate Related Literature
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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